28-Homobrassinolide

• CAS No.: 74174-44-0
• Product Name: 28-Homobrassinolide
• Molecular Formula: C29H50O6
• Molecular Weight: 494.7 g/mol
• IUPAC Name: (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3R,4R,5S)-5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
• Standard InChI: InChI=1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,23-,24+,25+,26+,28+,29+/m0/s1
• Standard InChIKey: HJIKODJJEORHMZ-NNPZUXBVSA-N
• Isomeric SMILES: CC[C@H]([C@H]([C@@H]([C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2COC(=O)[C@@H]4[C@@]3(C[C@H]([C@H](C4)O)O)C)C)O)O)C(C)C
• Canonical SMILES: CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
• Synonyms: 28-homobrassinolide; homobrassinolide; homobrassinolide, (2alpha,3alpha,5alpha,22R,23R)-isomer; homobrassinolide, (2alpha,3alpha,5alpha,22R,23R,24R)-isomer; homobrassinolide, (2alpha,3alpha,5alpha,22R,23S)-isomer; homobrassinolide, (2alpha,3alpha,5alpha,22S,23R)-isomer; homobrassinolide, (2alpha,3alpha,5alpha,22S,23R,24R)-isomer; homobrassinolide, (2alpha,3alpha,5alpha,22S,23S)-isomer; homobrassinolide, (2beta,3alpha,5alpha,22S,23S)-isome
• PubChem Compound: 11038340
• Last Modified: Nov 11 2021